Cas no 52143-73-4 (Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro-)

• Product Name: Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro-
• CAS No: 52143-73-4
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 360476
• PubChem ID: 20362819
• Update Time: 2025-04-19

Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro-
• 2-amino-4-(p-methylphenylthio)-1-nitrobenzene
• 5-(4-methylphenyl)sulfanyl-2-nitroaniline
• 5-[(4-Methylphenyl)sulfanyl]-2-nitroaniline
• A1-44019
• DTXSID80606084
• SCHEMBL11631033
• 2-Nitro-5-(p-tolylthio)aniline
• 52143-73-4
• 2-amino-4-(4'-methylphenylthio)-nitrobenzene
• AKOS025120311
• SRMIYTDFWDHSCC-UHFFFAOYSA-N

• Inchi： 1S/C13H12N2O2S/c1-9-2-4-10(5-3-9)18-11-6-7-13(15(16)17)12(14)8-11/h2-8H,14H2,1H3
• InChI Key： SRMIYTDFWDHSCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=CC=C(C(=C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.06206
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 69.16